4-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-4-oxo-N-(pyridin-3-yl)butanamide

• Molecular Formula: C20H19FN4O2
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 4-(8-fluoro-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)-4-oxo-N-pyridin-3-ylbutanamide
• InChI: InChI=1S/C20H19FN4O2/c21-13-3-4-17-15(10-13)16-12-25(9-7-18(16)24-17)20(27)6-5-19(26)23-14-2-1-8-22-11-14/h1-4,8,10-11,24H,5-7,9,12H2,(H,23,26)
• InChI Key: PSWKZJAHENYRRB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=C2C=C(C=C3)F)C(=O)CCC(=O)NC4=CN=CC=C4

Description

4-(8-Fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-4-oxo-N-(pyridin-3-yl)butanamide is a synthetic small molecule characterized by a pyridoindole core substituted with a fluorine atom at position 8 and a butanamide chain terminating in a pyridin-3-yl group. The fluorine substitution enhances metabolic stability and modulates electronic properties, while the pyridin-3-yl group may contribute to binding specificity through hydrogen bonding or π-π interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-4-oxo-N-(pyridin-3-yl)butanamide typically involves multiple steps, starting from readily available starting materialsThe final step involves the coupling of the pyridoindole intermediate with a butanamide derivative under appropriate reaction conditions .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and scalability. Additionally, the use of green chemistry principles, such as solvent-free reactions and the use of renewable starting materials, can be considered to make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

4-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-4-oxo-N-(pyridin-3-yl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs with different biological activities.

Substitution: The fluorine atom can be substituted with other functional groups to modify the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like amines for substitution reactions. The reaction conditions, such as temperature, solvent, and reaction time, are optimized based on the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxo derivatives, while substitution reactions can lead to a variety of functionalized analogs .

Scientific Research Applications

4-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-4-oxo-N-(pyridin-3-yl)butanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including anti-cancer and anti-inflammatory properties.

Medicine: Investigated as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-4-oxo-N-(pyridin-3-yl)butanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects. For example, it may inhibit certain enzymes involved in cancer cell proliferation, thereby exerting anti-cancer effects .

Comparison with Similar Compounds

Table 1: Key Structural Differences and Similarities

Compound Name	Core Structure	Substituents (Position)	Molecular Weight	Key Biological Target/Activity	Reference ID
4-(8-Fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-4-oxo-N-(pyridin-3-yl)butanamide	Pyridoindole + butanamide	8-F, N-(pyridin-3-yl)	~427.4 (calc.)	Not explicitly reported
N-(4-Iodophenyl)-4-(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-4-oxobutanamide	Pyridoindole + butanamide	8-OCH₃, N-(4-iodophenyl)	503.34	Not explicitly reported
(S)-(6-Fluoro-3,9-dimethyl-pyridoindol-2-yl)-(5-(trifluoromethyl)-1H-pyrazol-3-yl)methanone	Pyridoindole + methanone	6-F, 3-CH₃, 9-CH₃, trifluoromethyl pyrazole	~424.3 (calc.)	Enzyme inhibition (SAR study)
N-(3,4-Dimethoxyphenethyl)-4-oxo-4-(pyridoindol-2-yl)butanamide (Compound 28)	Pyridoindole + butanamide	N-(3,4-dimethoxyphenethyl)	~479.5 (calc.)	SARS-CoV-2 PLpro inhibitor (−8.48 kcal/mol)
4'-Fluoro-4-(8-fluoro-pyridoindol-2-yl)butyrophenone hydrochloride	Pyridoindole + butyrophenone	8-F, 4'-F, HCl salt	~419.3 (calc.)	Not explicitly reported

Key Observations:

Substituent Effects: Fluorine vs. Methoxy: The 8-fluoro substituent in the target compound may enhance metabolic stability compared to the 8-methoxy group in ’s compound .

Trifluoromethyl-pyrazole derivatives (–3) showed enzyme inhibition in structure-activity relationship (SAR) studies, highlighting the importance of electron-withdrawing groups .

Physicochemical Properties :

• The hydrochloride salt in ’s compound may improve solubility compared to the free base form of the target compound .

Key Observations:

• Synthetic Complexity: Methanone-linked derivatives (–3, 6) often require chiral separation (e.g., Daicel ChiralPak AD column) due to conformational isomerism (Ca/Cb ratios 56/44 to 67/33) .
• Analytical Consistency : The target compound’s lack of reported chiral centers simplifies purification compared to enantiomerically pure analogs (e.g., ’s compound 28 with 97% ee) .

Biological Activity

The compound 4-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-4-oxo-N-(pyridin-3-yl)butanamide , with CAS number 1081146-03-3 , is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{21}FN_{4}O_{2}$, with a molecular weight of 380.4 g/mol . The structure includes a pyridoindole core, which is significant for its pharmacological properties. The presence of a fluorine atom and a pyridine moiety enhances its biological profile.

Property	Value
Molecular Formula	C21H21FN4O2
Molecular Weight	380.4 g/mol
CAS Number	1081146-03-3

The biological activity of this compound primarily involves its interaction with specific biological targets. Research indicates that it acts as a potentiator for the CFTR (Cystic Fibrosis Transmembrane Conductance Regulator) channel, particularly in the context of cystic fibrosis. The tetrahydro-pyridoindole core has been identified as a novel chemotype that can enhance the function of mutant CFTR channels, specifically F508del and G551D variants.

Structure-Activity Relationship (SAR)

A detailed SAR study revealed that modifications to the tetrahydro-pyridoindole core significantly influence the efficacy and potency of the compound. For instance:

• Efficacy (Emax) : The maximum fold increase in CFTR activity compared to baseline.
• Potency (EC50) : The concentration required to achieve half-maximal efficacy.

Table 1 summarizes the SAR data for related compounds:

Compound	Emax	EC50 (µM)	Notes
Compound 39	2.5-fold	0.5	Most potent variant
Compound 40	1.8-fold	1.0	Moderate activity
Compound 41	1.2-fold	5.0	Lower efficacy

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound and its analogs:

• Cystic Fibrosis Modulation : A study demonstrated that the compound effectively restores CFTR function in vitro, showing comparable efficacy to existing CFTR modulators like VX-770 at high concentrations .
• Antibacterial Activity : In preliminary tests, derivatives of this compound exhibited moderate antibacterial properties against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus agalactiae . The minimum inhibitory concentrations (MIC) were recorded at approximately 50 µM for effective strains.
• Neuroprotective Effects : Some analogs have shown potential neuroprotective effects in cellular models of neurodegeneration, suggesting broader therapeutic applications beyond cystic fibrosis.